Cas no 2034234-80-3 (3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide)

• Product Name: 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide
• CAS No: 2034234-80-3
• MF: C₁₃H₉BrN₄O
• MW: 317.1408
• CID: 5349584
• Update Time: 2025-06-08

3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzamide
• 3-bromo-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide

• Inchi： 1S/C13H9BrN4O/c14-10-3-1-2-9(6-10)13(19)17-11-7-15-12-4-5-16-18(12)8-11/h1-8H,(H,17,19)
• InChI Key： PYVBXJNLNMZOQE-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide

Introduction to 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 2034234-80-3)

3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034234-80-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates a brominated benzamide moiety with a pyrazolo[1,5-a]pyrimidine scaffold, which is known for its versatility in drug design and development.

The pyrazolo[1,5-a]pyrimidine core is a fused bicyclic system that has been extensively studied for its potential in inhibiting various enzymes and receptors involved in critical biological pathways. Its incorporation into the molecular structure of 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide enhances its pharmacological profile, making it a valuable candidate for further exploration in therapeutic applications. The presence of a bromine substituent at the benzamide position further modulates the compound's reactivity and interaction with biological targets, contributing to its unique pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid structures in developing novel therapeutic agents. The combination of the pyrazolo[1,5-a]pyrimidine scaffold with the benzamide moiety in 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide has been shown to exhibit significant inhibitory activity against several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. This compound's ability to interact with biological targets at multiple levels makes it an attractive subject for further biochemical and pharmacological studies.

In the context of contemporary research, 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide has been investigated for its potential role in modulating pathways associated with disease progression. Studies have demonstrated that this compound can interfere with critical enzymatic processes by binding to specific pockets on target proteins. The bromine atom in the molecule plays a crucial role in enhancing binding affinity and selectivity, which are essential factors for developing effective drugs. Additionally, the pyrazolo[1,5-a]pyrimidine moiety contributes to the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

The synthesis of 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bromine substituent into the benzamide ring necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methodologies not only enhance the efficiency of synthesis but also improve the overall quality of the final product.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions between 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide and its target enzymes. These studies have provided insights into the compound's binding affinity and mechanism of action. The results suggest that this molecule can effectively inhibit key enzymes by occupying critical binding sites on target proteins. This information is crucial for designing derivatives with enhanced pharmacological properties.

The potential therapeutic applications of 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide are vast and varied. Preclinical studies have indicated that this compound exhibits anti-inflammatory, anticancer, and antiviral properties. Its ability to modulate inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anticancer potential has been explored in various cancer models, where it has demonstrated ability to inhibit tumor growth and induce apoptosis.

The development of novel drug candidates like 3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of computational methods with experimental approaches has accelerated the discovery process significantly. High-throughput screening techniques have been employed to identify lead compounds with promising biological activities. Further optimization through structure-based drug design has refined the pharmacological profile of this molecule.

In conclusion,3-bromo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 2034234-80-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. The combination of a brominated benzamide moiety with a pyrazolo[1,5-a]pyrimidine scaffold provides a versatile platform for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for effective treatments for various diseases.